2-hydroxy-N,N,2-trimethylbut-3-ynamide

• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol
• IUPAC Name: 2-hydroxy-N,N,2-trimethylbut-3-ynamide
• InChI: InChI=1S/C7H11NO2/c1-5-7(2,10)6(9)8(3)4/h1,10H,2-4H3
• InChI Key: NDUMLBGWTQGYOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C#C)(C(=O)N(C)C)O

Description

2-hydroxy-N,N,2-trimethylbut-3-ynamide is a useful research compound. Its molecular formula is C7H11NO2 and its molecular weight is 141.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N,N-dimethyl-2-oxopropanamide (413 mg, 3.59 mmol) in dry THF (10 mL) at 0° C. under an atmosphere of nitrogen was introduced ethynylmagnesium bromide (10 mL of a 0.5M solution in THF, 5.00 mmol) dropwise over 10 minutes. After warming to RT for 1 hr, water was introduced dropwise until gas evolution ceased and the resulting slurry concentrated in vacuo. The residue was slurried in DCM (50 mL) with sonication for 5 min. and the mixture filtered. Following re-suspension of the filter cake in water (10 mL), the pH was adjusted to 2 with 1M aqueous hydrochloric acid and the resulting hazy solution re-extracted with DCM (30 mL). The DCM extract was combined with the DCM filtrate, dried (Na2SO4), filtered and the filtrate concentrated in vacuo to furnish the crude title compound as a brown oil: 1H NMR (500 MHz, CDCl3) delta 1.68 (3H, s), 2.64 (1H, s), 3.08 (3H, s), 3.31 (3H, s), 5.25 (1H, br. s); LC-MS: m/z=+141.95 (M+H)+.